Cas no 1334372-56-3 (N-(4-chloro-3-nitrophenyl)-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylpropanamide)

• Product Name: N-(4-chloro-3-nitrophenyl)-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylpropanamide
• CAS No: 1334372-56-3
• MF: C₁₆H₁₃ClN₆O₄
• MW: 388.765221357346
• CID: 6594381
• PubChem ID: 56724615
• Update Time: 2025-07-25

N-(4-chloro-3-nitrophenyl)-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-3-nitrophenyl)-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylpropanamide
• N-(4-chloro-3-nitrophenyl)-2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)propanamide
• N-(4-chloro-3-nitrophenyl)-2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)propanamide
• VU0533911-1
• F6169-0499
• N-(4-chloro-3-nitrophenyl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]propanamide
• AKOS024534226
• 1334372-56-3

• Inchi： 1S/C16H13ClN6O4/c1-10(16(25)19-11-3-4-12(17)13(9-11)23(26)27)22-15(24)6-5-14(20-22)21-8-2-7-18-21/h2-10H,1H3,(H,19,25)
• InChI Key： QFNASTJIQDINEK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C([N+]([O-])=O)=C1)(=O)C(N1N=C(N2C=CC=N2)C=CC1=O)C

Computed Properties

• Exact Mass: 388.0686806g/mol
• Monoisotopic Mass: 388.0686806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(4-chloro-3-nitrophenyl)-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylpropanamide

N-(4-chloro-3-nitrophenyl)-2,6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylpropanamide (CAS No: 1334372-56-3)

The compound N-(4-chloro-3-nitrophenyl)-2,6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylpropanamide, with CAS number 1334372-56-3, is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which includes a pyridazine ring system, a pyrazole moiety, and a propanamide group. The presence of these functional groups endows the molecule with unique chemical properties and potential bioactivity.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have focused on its potential as an inhibitor of specific enzymes and its ability to modulate cellular signaling pathways. For instance, investigations into its interaction with kinase enzymes have revealed promising results, suggesting its role in the treatment of various diseases, including cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the pyridazine ring system and the subsequent attachment of the pyrazole and propanamide groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process.

In terms of biological activity, this compound has demonstrated potent anti-proliferative effects against several cancer cell lines. Preclinical studies have shown that it selectively targets cancer cells while sparing normal cells, making it a promising candidate for anti-cancer therapy. Additionally, its ability to inhibit key inflammatory mediators suggests potential applications in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The structural features of this compound play a crucial role in its bioactivity. The chloro and nitro substituents on the phenyl ring contribute to its lipophilicity and electronic properties, which are essential for binding to target proteins. The pyrazole moiety enhances the molecule's stability and facilitates interactions with hydrogen bonding partners in biological systems.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with various protein targets, further validating its therapeutic potential. Moreover, pharmacokinetic studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for drug development.

In conclusion, N-(4-chloro-3-nitrophenyl)-2,6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yliopropanamide (CAS No: 1334372-56